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Search for "116836-41-0; 81103-11-9"
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"116836-41-0; 81103-11-9
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Other Compounds (2)
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- InChI:
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InChI=1S/C38H69NO13/c1-15-26-38(10,45)31(42)21(4)28(40)19(2)17-37(9,47-14)33(52-35-29(41)25(39(11)12)16-20(3)48-35)22(5)30(23(6)34(44)50-26)51-27-18-36(8,46-13)32(43)24(7)49-27/h19-27,29-33,35,41-43,45H,15-18H2,1-14H3/t19-,20-,21+,22+,23-,24+,25+,26-,27+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1
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Macrolide antibiotic. Interferes with protein synthesis by reversibly binding to the 50S subunit in the bacterial ribosome. Regulates matrix metalloprotease activity. Bacteriostatic and bactericidal effects in vitro and in vivo.
Clarithromycin is a polyketide synthase-derived semisynthetic macrolide antibiotic. It is active against methicillin-susceptible, but not methicillin-resistant, S. aureus (MIC50s = 0.06 and >128 µg/ml), S. pyogenes, L. monocytogenes, and B. pertussis (MIC50 = 0.015, 0.25, and ≤0.008 µg/ml, respectively), among others. Clarithromycin (25 mg/kg) decreases the number of colony-forming units (CFUs) in the spleen in a mouse model of M. avium infection. Formulations containing clarithromycin have been used in the treatment of bacterial infections and, when used in combination with other antibiotics, in the treatment of H. pylori.
Clarithromycin is...
![B2484315 hydro-2H-pyran-2-yl]oxy}-7-methoxy-3,5,7,9,11,13-hexame CAS No. 116836-41-0; 81103-11-9](/img/no-structure.png)
![B1148520 hydro-2H-pyran-2-yl]oxy}-7-methoxy-3,5,7,9,11,13-hexame CAS No. 116836-41-0](/img/structure/B1148520.png)
